Cas no 1209481-80-0 (tert-Butyl 3-oxocycloheptylcarbamate)

Tert-Butyl 3-oxocycloheptylcarbamate is a specialized carbamate derivative featuring a cycloheptyl ring with a ketone functionality at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and complex heterocycles. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, facilitating selective reactions under controlled conditions. Its structural versatility makes it valuable for constructing seven-membered ring systems, which are often challenging to synthesize. The ketone moiety offers further functionalization opportunities, enabling precise modifications for target applications in medicinal chemistry and materials science. Suitable for controlled environments, it requires handling under inert conditions to preserve reactivity.

tert-Butyl 3-oxocycloheptylcarbamate structure

1209481-80-0 structure

Product Name:tert-Butyl 3-oxocycloheptylcarbamate

CAS No:1209481-80-0

MF:C₁₂H₂₁NO₃

MW:227.3000

MDL:MFCD29054534

CID:5065261

Update Time:2025-06-07

tert-Butyl 3-oxocycloheptylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-oxocycloheptylcarbamate
- (3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester
- tert-butyl 3-oxocycloheptyl-carbamate
- MDL： MFCD29054534
- Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-9-6-4-5-7-10(14)8-9/h9H,4-8H2,1-3H3,(H,13,15)
- InChI Key： GQWFMCBUKYHHSW-UHFFFAOYSA-N
- SMILES： O(C(N([H])C1([H])C([H])([H])C(C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 268
XLogP3: 1.5
Topological Polar Surface Area: 55.4

tert-Butyl 3-oxocycloheptylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D971992-50mg	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	50mg	$340	2025-02-22
eNovation Chemicals LLC	D971992-100mg	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	100mg	$455	2025-02-22
eNovation Chemicals LLC	D971992-250mg	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	250mg	$555	2025-02-22
eNovation Chemicals LLC	D971992-1g	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	1g	$1115	2025-02-22
eNovation Chemicals LLC	D971992-500mg	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	500mg	$780	2025-02-22
eNovation Chemicals LLC	D971992-5g	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	5g	$4475	2025-02-22
eNovation Chemicals LLC	D971992-50mg	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	50mg	$340	2024-07-28
eNovation Chemicals LLC	D971992-100mg	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	100mg	$455	2024-07-28
eNovation Chemicals LLC	D971992-250mg	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	250mg	$555	2024-07-28
eNovation Chemicals LLC	D971992-500mg	(3-Oxo-cycloheptyl)-carbamic acid tert-butyl ester	1209481-80-0	95%	500mg	$780	2024-07-28